molecular formula C7H12Cl2N2S B15321041 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanaminedihydrochloride CAS No. 2792186-65-1

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanaminedihydrochloride

Cat. No.: B15321041
CAS No.: 2792186-65-1
M. Wt: 227.15 g/mol
InChI Key: DUYUNILZBHLVIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride is a bicyclic amine derivative characterized by a 1,3-thiazole core substituted with a cyclopropyl group at position 4 and an aminomethyl group at position 3. The dihydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and biochemical applications.

Properties

CAS No.

2792186-65-1

Molecular Formula

C7H12Cl2N2S

Molecular Weight

227.15 g/mol

IUPAC Name

(4-cyclopropyl-1,3-thiazol-5-yl)methanamine;dihydrochloride

InChI

InChI=1S/C7H10N2S.2ClH/c8-3-6-7(5-1-2-5)9-4-10-6;;/h4-5H,1-3,8H2;2*1H

InChI Key

DUYUNILZBHLVIS-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=C(SC=N2)CN.Cl.Cl

Origin of Product

United States

Preparation Methods

The synthesis of 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanaminedihydrochloride typically involves the formation of the thiazole ring followed by the introduction of the cyclopropyl group and the methanamine moiety. Common synthetic routes include:

Industrial production methods may involve optimization of these synthetic routes to ensure high yield and purity, often using continuous flow reactors and automated synthesis techniques .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on their heterocyclic cores, substituents, and salt forms. Key comparisons include:

Core Heterocycle Variations
Compound Name Heterocyclic Core Substituents Molecular Weight (g/mol) Key Properties/Applications
1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride 1,3-Thiazole Cyclopropyl (C4), NH2CH2 (C5) ~248.15 Potential enzyme/receptor modulation (inferred)
(1-Cyclopropyl-1H-imidazol-5-yl)methanamine dihydrochloride Imidazole Cyclopropyl (C1), NH2CH2 (C5) ~224.12 Pharmaceutical intermediate (e.g., histamine receptor ligands)
1-(5-Cyclopropyl-1H-pyrazol-4-yl)methanamine dihydrochloride Pyrazole Cyclopropyl (C5), NH2CH2 (C4) ~175.19 Building block for kinase inhibitors

Key Observations :

  • Electronic Effects : The 1,3-thiazole core (sulfur and nitrogen atoms) confers distinct electronic properties compared to imidazole (two nitrogens) or pyrazole (adjacent nitrogens). This influences binding affinity in biological targets .
  • Steric Effects : The cyclopropyl group in all three compounds enhances metabolic stability by resisting oxidative degradation .
Salt Form and Solubility

All three compounds are dihydrochloride salts, improving aqueous solubility for in vitro and in vivo studies. For example:

  • The imidazole derivative () shows enhanced solubility in polar solvents, critical for formulation in preclinical trials.
  • The pyrazole analog () is utilized in high-throughput screening due to its solubility in DMSO and water .
Pharmacological Potential

While direct data for 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride are sparse, analogs suggest applications in:

  • Antimicrobial Agents : Pyrazole and imidazole derivatives demonstrate antibacterial activity, suggesting thiazole analogs may share similar properties .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.